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Compound of Interest

Compound Name: 10-Methylphenothiazine

Cat. No.: B072558 Get Quote

Application Notes: 10-Methylphenothiazine as a
Redox Indicator
For Researchers, Scientists, and Drug Development Professionals

Introduction
10-Methylphenothiazine (MPT) is a phenothiazine derivative with emerging applications as a

redox indicator for volumetric analysis. Its utility stems from a distinct and reversible color

change upon oxidation and reduction, making it a suitable visual indicator for various redox

titrations. This document provides detailed application notes and protocols for the use of 10-
Methylphenothiazine as a redox indicator in laboratory settings.

MPT undergoes a reversible one-electron oxidation to form a stable, colored radical cation.

This transition between the reduced (colorless) and oxidized (red) forms occurs at a specific

electrode potential, allowing for the accurate determination of the endpoint in titrations involving

common oxidizing agents.

Physicochemical Properties and Redox
Characteristics
A summary of the key properties of 10-Methylphenothiazine relevant to its function as a redox

indicator is presented below.
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Property Value Reference

Molecular Formula C₁₃H₁₁NS [1]

Molecular Weight 213.30 g/mol [1]

Appearance (Reduced Form)
White to light yellow crystalline

powder

Appearance (Oxidized Form) Red

Redox Reaction MPT ⇌ MPT•⁺ + e⁻

Redox Potential (vs. Li/Li⁺ in

PC)
+3.70 V

Note: The redox potential provided is in a non-aqueous medium for battery applications. The

transition potential in aqueous titration media will vary based on the specific conditions.

Principle of Operation as a Redox Indicator
The utility of 10-Methylphenothiazine as a redox indicator is based on the following principle:

Caption: Redox indicator mechanism of 10-Methylphenothiazine.

In a titration of a reducing analyte with an oxidizing titrant, 10-Methylphenothiazine will remain

in its colorless reduced form as long as the analyte is in excess. At the equivalence point, once

all the analyte has been consumed, the first excess of the oxidizing titrant will oxidize the 10-
Methylphenothiazine to its red radical cation, signaling the endpoint of the titration. This color

change is sharp and reversible.[2]

Experimental Protocols
The following are generalized protocols for the use of 10-Methylphenothiazine as a redox

indicator. Researchers should adapt these protocols to their specific analytical needs.

Preparation of 10-Methylphenothiazine Indicator
Solution
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Materials:

10-Methylphenothiazine (MPT)

Ethanol or Glacial Acetic Acid

Procedure:

Prepare a 0.1% (w/v) solution of 10-Methylphenothiazine by dissolving 0.1 g of MPT in 100

mL of ethanol or glacial acetic acid.

Store the solution in a dark, well-stoppered bottle.

Protocol for Cerimetric Titration of Ferrous Ammonium
Sulfate
Objective: To determine the concentration of a ferrous ammonium sulfate solution using a

standardized ceric sulfate solution with 10-Methylphenothiazine as the indicator.

Materials:

Standardized 0.1 N Ceric Sulfate solution

Ferrous Ammonium Sulfate solution (unknown concentration)

10-Methylphenothiazine indicator solution (0.1%)

Sulfuric Acid (1 M)

Burette, pipette, conical flask, and other standard laboratory glassware

Procedure Workflow:

Caption: Workflow for cerimetric titration using MPT indicator.

Detailed Steps:
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Pipette a known volume (e.g., 25.0 mL) of the ferrous ammonium sulfate solution into a 250

mL conical flask.

Add approximately 10 mL of 1 M sulfuric acid to the flask.

Add 2-3 drops of the 0.1% 10-Methylphenothiazine indicator solution. The solution should

remain colorless.

Fill a burette with the standardized 0.1 N ceric sulfate solution and record the initial volume.

Titrate the ferrous ammonium sulfate solution with the ceric sulfate solution, swirling the flask

continuously.

The endpoint is reached when the solution exhibits a sharp and stable color change from

colorless to red.

Record the final volume of the ceric sulfate solution used.

Repeat the titration at least two more times to ensure concordant results.

Calculate the concentration of the ferrous ammonium sulfate solution using the standard

titration formula.

Advantages and Considerations
The use of phenothiazine derivatives, including 10-Methylphenothiazine, as redox indicators

offers several advantages, such as sharp and reversible color changes at the equivalence

point.[2]

Considerations:

The transition potential of 10-Methylphenothiazine in aqueous media should be

experimentally determined for precise applications.

The indicator is suitable for titrations in acidic media, as demonstrated with other

phenothiazine derivatives.[2]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b072558?utm_src=pdf-body
https://www.benchchem.com/product/b072558?utm_src=pdf-body
https://www.osti.gov/etdeweb/biblio/5434052
https://www.benchchem.com/product/b072558?utm_src=pdf-body
https://www.osti.gov/etdeweb/biblio/5434052
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072558?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


As with all visual indicators, the perception of the endpoint may vary slightly between

individuals. For highly precise work, potentiometric titration is recommended.

Conclusion
10-Methylphenothiazine shows significant promise as a redox indicator for various titrimetric

analyses, particularly in cerimetry. Its distinct color change from colorless to red provides a

clear and easily identifiable endpoint. The protocols provided herein offer a foundation for the

application of this indicator in research and quality control settings. Further studies to precisely

determine its transition potential in different aqueous systems will enhance its utility and

expand its range of applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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